Cas no 10156-75-9 (Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-)

Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)- structure
10156-75-9 structure
Product Name:Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
CAS No:10156-75-9
MF:C9H8F3N3O4
MW:279.17273235321
CID:181871
PubChem ID:3014621
Update Time:2025-04-19

Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
    • N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)aniline
    • 1-N,N-Dimethylamino-2,6-dinitro-4-benzotrifluoride
    • 4-Trifluoromethyl-2,6-dinitro-N,N-dimethylaniline
    • AC1MHZWH
    • CHEMBL589099
    • N,N-Dimethyl-2,6-dinitro-4-(trifluoromethyl)benzenamine
    • DTXSID10144000
    • Benzenamine, N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
    • 10156-75-9
    • KPBNSZCYEQDSGS-UHFFFAOYSA-N
    • SCHEMBL11575604
    • p-Toluidine, alpha,alpha,alpha-trifluoro-N,N-dimethyl-2,6-dinitro-
    • Inchi: 1S/C9H8F3N3O4/c1-13(2)8-6(14(16)17)3-5(9(10,11)12)4-7(8)15(18)19/h3-4H,1-2H3
    • InChI Key: KPBNSZCYEQDSGS-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(C)C)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 279.04674
  • Monoisotopic Mass: 279.04669
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 94.9

Experimental Properties

  • Density: 1.512
  • Boiling Point: 308.8°Cat760mmHg
  • Flash Point: 140.5°C
  • Refractive Index: 1.548
  • PSA: 89.52
  • LogP: 3.63420
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